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Compound of Interest

Compound Name: Dikar

Cat. No.: B1239507

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dikar® was a widely used, broad-spectrum fungicide and miticide, notable for its dual-action
formulation. This technical guide provides a comprehensive overview of the chemical
composition, structure, and mechanisms of action of its core components. Dikar's efficacy
stemmed from the synergistic action of its two active ingredients: Mancozeb, a dithiocarbamate
fungicide with a multi-site inhibitory action, and Dinocap, a dinitrophenol fungicide that acts as
an uncoupler of oxidative phosphorylation. This document details the chemical properties of
these compounds, outlines experimental protocols for their analysis, and visualizes their
molecular structures and fungicidal pathways. As Dikar is a discontinued product, this guide
serves as a technical reference for researchers in agrochemicals, toxicology, and
environmental science.

Chemical Composition of Dikar

Dikar was formulated as a wettable powder. The typical composition of the active and inert
ingredients is summarized in the table below.
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Component Chemical Class Percentage in Formulation
Mancozeb Dithiocarbamate 72.0%

Dinocap Dinitrophenol 4.7%

Other Ingredients Inert carriers, etc. 23.3%

Chemical Structure and Properties of Active

Ingredients
Mancozeb

Mancozeb is a polymeric complex of manganese (Mn) and zinc (Zn) with the ethylene
bis(dithiocarbamate) (EBDC) ligand. Its multi-site action is a key attribute, making the
development of resistance by fungal pathogens less likely.

o Chemical Name: manganese zinc salt
e CAS Number: 8018-01-7
e Molecular Formula: (CaHeMnN2Sa4)x(Zn)y

» Molecular Weight: The polymeric nature means the molecular weight is variable, but the
monomeric unit has a weight of approximately 265.29 g/mol (for the manganese salt).

Chemical Structure of the Mancozeb Polymer Unit:

Figure 1. Polymeric structure of Mancozeb.

Dinocap

Dinocap is a non-systemic acaricide and contact fungicide. It is not a single compound but a
mixture of isomers of dinitrooctylphenyl crotonates. The "octyl" group is a mixture of 1-
methylheptyl, 1-ethylhexyl, and 1-propylpentyl isomers. This isomeric complexity contributes to
its broad fungicidal activity.

e Chemical Name: 2,6-dinitro-4-octylphenyl crotonates and 2,4-dinitro-6-octylphenyl
crotonates
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e CAS Number: 39300-45-3

e Molecular Formula: C1sH24N20s

¢ Molecular Weight: 364.41 g/mol

Chemical Structures of Dinocap Isomers:
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical
Composition and Structure of Dikar]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239507#chemical-composition-and-structure-of-
dikar]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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